5-chloro-3,4-dihydro-2H-1,4-benzothiazine

• CAS RN: 1314402-01-1
• Molecular Formula: C8H8ClNS
• Molecular Weight: 185.67 g/mol
• IUPAC Name: 5-chloro-3,4-dihydro-2H-1,4-benzothiazine
• InChI: InChI=1S/C8H8ClNS/c9-6-2-1-3-7-8(6)10-4-5-11-7/h1-3,10H,4-5H2
• InChI Key: WLUOLFPUFMMYIM-UHFFFAOYSA-N
• SMILES: C1CSC2=C(N1)C(=CC=C2)Cl

Description

Synthesis Analysis

The synthesis of 5-chloro-3,4-dihydro-2H-1,4-benzothiazine involves various methods, including cyclization reactions, halogenation, and functional group modifications. Researchers have explored different synthetic routes to access this compound . Notably, the introduction of chlorine at the 5-position is crucial for its biological activity.

Molecular Structure Analysis

The molecular structure of This compound consists of a seven-membered ring containing a nitrogen atom, a sulfur atom, and a chlorine substituent. The arrangement of atoms and functional groups determines its properties and reactivity .

Chemical Reactions Analysis

The compound can participate in various chemical reactions, including nucleophilic substitutions, oxidation, and reduction. Its reactivity depends on the specific functional groups attached to the ring. For instance, the chlorine atom at position 5 can undergo substitution reactions .

Mechanism of Action

The biological activities of 5-chloro-3,4-dihydro-2H-1,4-benzothiazine include antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activation, and AMPA receptor modulation. The specific mechanisms underlying these effects involve interactions with cellular targets .